4-Bromo-2-methoxyfuran

• IUPAC Name: 4-bromo-2-methoxyfuran
• InChI: InChI=1S/C5H5BrO2/c1-7-5-2-4(6)3-8-5/h2-3H,1H3
• InChI Key: ANWKUXBSSNCQIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CO1)Br
• Molecular Formula: C5H5BrO2
• DSSTOX Substance ID: DTXSID50569036
• Molecular Weight: 177.00 g/mol
• CAS RN: 78799-91-4

Description

4-Bromo-2-methoxyfuran is a chemical compound with the molecular formula C5H5BrO2. It has an average mass of 176.996 Da and a monoisotopic mass of 175.947281 Da.

Molecular Structure Analysis

The molecular structure of 4-Bromo-2-methoxyfuran consists of a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The furan ring is substituted at the 2-position with a methoxy group (-OCH3) and at the 4-position with a bromo group (-Br).

Chemical Reactions Analysis

While specific chemical reactions involving 4-Bromo-2-methoxyfuran are not available, furan compounds are known to participate in a variety of chemical reactions. For instance, they can undergo Diels-Alder reactions to form larger ring systems.

Scientific Research Applications

Application in Pyridyne Synthesis

4-Bromo-2-methoxyfuran has been utilized as a reagent in the synthesis of pyridynes. Specifically, Walters, Carter, and Banerjee (1992) demonstrated the use of 4-Bromo-2-methoxyfuran in the generation of substituted 2,3-pyridynes, highlighting its role in regioselective reactions which are fundamental in organic synthesis and medicinal chemistry (Walters, Carter, & Banerjee, 1992).

In Cyclopropane Derivatives Formation

4-Bromo-2-methoxyfuran has been implicated in the formation of cyclopropane derivatives. Fariña et al. (1986) explored the reactions of 3-bromo-5-methoxyfuran-2(5H)-one with various nucleophiles, leading to the formation of these derivatives. This research is significant in understanding the chemical behavior of bromofuranones in the presence of different nucleophiles (Fariña et al., 1986).

Use in Synthesis of Methyl 2,3-anhydro-4-deoxy-6-O-methyl-α-DL-lyxo-hexopyranoside

Sweet and Brown (1968) reported the use of bromomethoxylation of 2-methoxymethyl-3,4-dihydro-2H-pyran in the synthesis of methyl 2,3-anhydro-4-deoxy-6-O-methyl-α-DL-lyxo-hexopyranoside. This study demonstrates the potential of 4-Bromo-2-methoxyfuran derivatives in synthesizing complex organic molecules, which are of interest in various fields including pharmaceuticals (Sweet & Brown, 1968).

Role in Thermochemical Properties Study

Hudzik and Bozzelli (2010) conducted a study on methoxyfurans, including 2-methoxyfuran, to understand their thermochemical properties, which are crucial in biofuel synthesis processes. This research highlights the significance of understanding the stability, reaction paths, and chemical kinetics of such compounds (Hudzik & Bozzelli, 2010).

Implications in Total Synthesis of Clausamine E and Furanoclausamine B

Mal and Roy (2015) utilized 4-Bromo-1-methoxycarbazole-3-carboxylate, a derivative of 4-Bromo-2-methoxyfuran, in the total synthesis of clausamine E and furanoclausamine B. This study underscores the utility of 4-Bromo-2-methoxyfuran derivatives in the synthesis of complex organic compounds with potential medicinal applications (Mal & Roy, 2015).